Cas no 1385367-25-8 (Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate)

Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate is a specialized organic compound featuring a unique molecular structure combining a piperidine core with a cyano-substituted cyclopropyl group. Its design incorporates both ester and amide functional groups, enhancing its potential as an intermediate in pharmaceutical synthesis or agrochemical applications. The compound's cyclopropyl moiety may contribute to steric and electronic effects, influencing reactivity and binding properties. Its cyano group offers versatility for further derivatization, while the ester functionality allows for controlled hydrolysis or modification. This structure suggests utility in targeted drug discovery, particularly where rigid, three-dimensional scaffolds are advantageous. The compound's stability and synthetic accessibility make it a candidate for research in medicinal chemistry and small-molecule development.
Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate structure
1385367-25-8 structure
Product Name:Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate
CAS No:1385367-25-8
MF:C16H25N3O3
MW:307.38800406456
CID:5451958
PubChem ID:72026501
Update Time:2025-10-24

Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate Chemical and Physical Properties

Names and Identifiers

    • Z805490382
    • METHYL 2-(1-{[(1-CYANO-1-CYCLOPROPYLETHYL)CARBAMOYL]METHYL}PIPERIDIN-2-YL)ACETATE
    • 1385367-25-8
    • EN300-26683906
    • Methyl 2-[1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]piperidin-2-yl]acetate
    • AKOS016908650
    • Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate
    • Inchi: 1S/C16H25N3O3/c1-16(11-17,12-6-7-12)18-14(20)10-19-8-4-3-5-13(19)9-15(21)22-2/h12-13H,3-10H2,1-2H3,(H,18,20)
    • InChI Key: JQPJMUAMXIJTFP-UHFFFAOYSA-N
    • SMILES: N1(CC(NC(C#N)(C2CC2)C)=O)CCCCC1CC(OC)=O

Computed Properties

  • Exact Mass: 307.18959167g/mol
  • Monoisotopic Mass: 307.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 486.7±30.0 °C(Predicted)
  • pka: 12.94±0.46(Predicted)

Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683906-0.1g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
0.1g
$678.0 2025-03-20
Enamine
EN300-26683906-0.25g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
0.25g
$708.0 2025-03-20
Enamine
EN300-26683906-0.5g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
0.5g
$739.0 2025-03-20
Enamine
EN300-26683906-1g
1385367-25-8 90%
1g
$770.0 2023-09-12
Enamine
EN300-26683906-2.5g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
2.5g
$1509.0 2025-03-20
Enamine
EN300-26683906-5g
1385367-25-8 90%
5g
$2235.0 2023-09-12
Enamine
EN300-26683906-10g
1385367-25-8 90%
10g
$3315.0 2023-09-12
Enamine
EN300-26683906-0.05g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
0.05g
$647.0 2025-03-20
Enamine
EN300-26683906-1.0g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
1.0g
$770.0 2025-03-20
Enamine
EN300-26683906-10.0g
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate
1385367-25-8 95.0%
10.0g
$3315.0 2025-03-20

Additional information on Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate

Research Brief on Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate (CAS: 1385367-25-8)

Recent studies on Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate (CAS: 1385367-25-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and neurodegenerative diseases.

The synthesis and characterization of Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate have been meticulously documented in recent literature. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. The synthetic route involves a multi-step process, with key intermediates such as 1-cyano-1-cyclopropylethylamine playing a pivotal role in achieving high yields and purity.

Pharmacological evaluations of this compound have demonstrated its efficacy as a potent inhibitor of specific proteases and kinases. In vitro studies have shown that Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate exhibits significant inhibitory activity against targets such as cathepsin B and cyclin-dependent kinases (CDKs), which are implicated in cancer progression and neurodegenerative disorders. These findings suggest its potential as a lead compound for further drug development.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of inflammation and neurodegeneration treated with Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate showed marked reductions in pathological markers, such as pro-inflammatory cytokines and amyloid-beta plaques. These results underscore the compound's ability to cross the blood-brain barrier and exert neuroprotective effects, making it a promising candidate for treating conditions like Alzheimer's disease and multiple sclerosis.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on modifying the chemical structure to enhance bioavailability and reduce off-target effects. Additionally, toxicological studies are underway to assess the safety and tolerability of Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate in preclinical models, with the aim of advancing it to clinical trials.

In conclusion, Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate (CAS: 1385367-25-8) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and promising biological activity make it a valuable subject of ongoing research. Future studies will likely focus on elucidating its mechanism of action and exploring its potential in combination therapies, paving the way for new treatment modalities in chemical biology and medicine.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.